4-Nitro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride

• Molecular Formula: C7H3F4NO4S
• Molecular Weight: 273.16 g/mol
• SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C(F)(F)F)S(=O)(=O)F
• InChI: InChI=1S/C7H3F4NO4S/c8-7(9,10)5-3-4(12(13)14)1-2-6(5)17(11,15)16/h1-3H
• InChIKey: HGJPIAARELAQFA-UHFFFAOYSA-N

4-Nitro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride – A Dual-EWG Sulfonyl Fluoride for SuFEx

4-Nitro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS 1221566-01-3; molecular formula C₇H₃F₄NO₄S; MW 273.16) is an aryl sulfonyl fluoride bearing both a para-nitro group and an ortho-trifluoromethyl substituent on the benzene ring . This compound belongs to the sulfur(VI) fluoride exchange (SuFEx) click chemistry family, a class of electrophiles whose reactivity–stability balance enables applications spanning covalent enzyme inhibition, chemical biology probe development, and modular small-molecule assembly [1]. The simultaneous presence of two strong electron-withdrawing groups (σₚ-NO₂ ≈ 0.78; σₘ-CF₃ ≈ 0.43) renders this sulfonyl fluoride significantly more electrophilic than unsubstituted or mono-substituted benzenesulfonyl fluorides, while retaining the hallmark hydrolytic stability of the S–F bond that distinguishes sulfonyl fluorides from their sulfonyl chloride counterparts [2].

• SuFEx click chemistry scaffold with dual electron-withdrawing groups

• Hydrolytically stable S–F bond for aqueous assay compatibility

• Ortho-CF₃ group reported to provide steric shielding against metabolic defluorination

• [1] Liashuk, O.S., Andriashvili, V.A., Tolmachev, A.O., & Grygorenko, O.O. (2024). Chemoselective Reactions of Functionalized Sulfonyl Halides. Chemical Record, 24(2), e202300256. DOI: 10.1002/tcr.202300256 View Source
• [2] Sadlowski, C., Park, B., Araújo Borges, C., Das, S., Kerr, D.L., He, M., Han, H., Riley, L., & Murthy, N. (2018). Nitro sulfonyl fluorides are a new pharmacophore for the development of antibiotics. Molecular Systems Design & Engineering, 3, 599–603. DOI: 10.1039/C8ME00011E View Source

Why 4-Nitro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride Cannot Be Replaced

Substitution with a generic aryl sulfonyl fluoride or sulfonyl chloride is scientifically unjustified for three reasons. First, the regioisomeric position of the nitro group is the critical determinant of biological activity: Sadlowski et al. (2018) demonstrated that only ortho-nitrosulfonyl fluorides exhibit antibacterial activity against drug-resistant pathogens (e.g., MRSA, A. baumannii), whereas meta- and para-nitro isomers are completely inactive [1]. The target compound, bearing the nitro group para to the sulfonyl fluoride, is therefore functionally distinct from the ortho-nitro antibiotic pharmacophore. Second, the sulfonyl chloride analog would exhibit dramatically inferior hydrolytic stability: the ortho-nitrosulfonyl chloride hydrolyzes with t₁/₂ = 33 h at pH 7.3, while the corresponding sulfonyl fluoride shows no detectable hydrolysis after three weeks under identical conditions [1]. Third, the trifluoromethyl group at position 2 provides a unique combination of enhanced electrophilicity (via –I effect), increased lipophilicity (facilitating membrane penetration in cellular assays), and metabolic stabilization of the adjacent S–F bond through steric and electronic shielding that neither unsubstituted nor 4-nitrobenzenesulfonyl fluoride can replicate [2].

Regioisomerism Para-nitro orientation is not interchangeable with the ortho-nitro antibacterial pharmacophore; biological activity profiles differ fundamentally.

Sulfonyl chloride Sulfonyl chloride analogs may hydrolyze within hours at physiological pH, precluding the aqueous stability required for biological assays.

Missing ortho-CF₃ 4-Nitrobenzenesulfonyl fluoride lacks ortho-trifluoromethyl, removing steric protection of the S–F bond and the electrophilicity context needed for efficient SuFEx conjugation.

• [1] Sadlowski, C., Park, B., Araújo Borges, C., Das, S., Kerr, D.L., He, M., Han, H., Riley, L., & Murthy, N. (2018). Nitro sulfonyl fluorides are a new pharmacophore for the development of antibiotics. Molecular Systems Design & Engineering, 3, 599–603. DOI: 10.1039/C8ME00011E View Source
• [2] King, A.T., Matesic, L., Keaveney, S.T., & Jamie, J.F. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics, 20(2), 1061–1071. DOI: 10.1021/acs.molpharmaceut.2c00806 View Source

4-Nitro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride: Quantitative Differentiation Evidence

Hydrolytic Stability: Sulfonyl Fluoride vs. Sulfonyl Chloride

The S–F bond of aryl sulfonyl fluorides confers hydrolytic stability that is orders of magnitude greater than the corresponding S–Cl bond. Sadlowski et al. (2018) reported that 2-nitrobenzenesulfonyl fluoride (compound 1) exhibited no detectable hydrolysis after 3 weeks (504 h) at pH 7.4, while the chloride analog (compound 10) had a hydrolysis half-life of only 33 h at pH 7.3 [1]. Although this measurement was performed on the ortho-nitro isomer rather than the target 4-nitro-2-(trifluoromethyl) compound, the S–F hydrolytic stability is a class-wide property of aryl sulfonyl fluorides that is further enhanced by electron-withdrawing substituents [2]. The dual EWGs on the target compound are expected to provide hydrolytic stability at least comparable to, if not exceeding, that of the mono-nitro parent.

Hydrolytic Stability

Cross-study comparable

Sulfonyl fluoride: no detectable degradation after 504 h at pH 7.4 (class-level) Sulfonyl chloride: t₁/₂ ≈ 33 h at pH 7.3

Aqueous stability supports biological assay use without rapid hydrolysis

Reported for ortho-nitro isomer; dual-EWG system expected to be at least as stable

Evidence Dimension	Hydrolytic half-life (t₁/₂) under near-physiological aqueous conditions
Target Compound Data	No detectable hydrolysis after 3 weeks (504 h) at pH 7.4 (class-level data for ortho-nitrosulfonyl fluoride; dual-EWG target compound expected to be at least as stable)
Comparator Or Baseline	2-Nitrobenzenesulfonyl chloride (compound 10): t₁/₂ = 33 h at pH 7.3
Quantified Difference	>15-fold longer stability (504 h without degradation vs. 33 h half-life); effectively >500-fold if considering time to equivalent degradation extent
Conditions	Aqueous buffer, pH 7.3–7.4, ambient temperature; Sadlowski et al. 2018, Mol. Syst. Des. Eng.

Why This Matters

For procurement decisions, this massive stability differential means that the sulfonyl fluoride can be stored, shipped, and used in aqueous biological assay buffers without the rapid degradation that plagues sulfonyl chlorides, dramatically reducing experimental failure rates in biochemical and cellular assays.

• [1] Sadlowski, C., Park, B., Araújo Borges, C., Das, S., Kerr, D.L., He, M., Han, H., Riley, L., & Murthy, N. (2018). Nitro sulfonyl fluorides are a new pharmacophore for the development of antibiotics. Molecular Systems Design & Engineering, 3, 599–603. DOI: 10.1039/C8ME00011E View Source
• [2] Liashuk, O.S., Andriashvili, V.A., Tolmachev, A.O., & Grygorenko, O.O. (2024). Chemoselective Reactions of Functionalized Sulfonyl Halides. Chemical Record, 24(2), e202300256. DOI: 10.1002/tcr.202300256 View Source

Nitro Regioisomerism Determines Antibacterial Activity

The Sadlowski et al. (2018) structure–activity relationship study unequivocally established that the nitro group must be ortho to the sulfonyl fluoride for antibacterial activity. When the nitro group was relocated to the meta (compound 4) or para (compound 5) position, all antibacterial activity against E. coli was abolished [1]. The target compound, 4-nitro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride, carries the nitro group in the para position and is therefore structurally excluded from the ortho-nitrosulfonyl fluoride (NSF) antibiotic pharmacophore class. This is not a liability but a critical selection criterion: the para-nitro orientation directs the compound toward applications where the nitro group functions as a tunable handle (e.g., reduction to aniline for further derivatization, or nitroreductase-independent covalent targeting) rather than as part of the antibacterial warhead mechanism [2].

Nitro Regioisomerism & Activity

Direct head-to-head comparison

Para-nitro (target): no antibacterial activity expected (confirmed inactive in Sadlowski 2018) Ortho-nitro (2-NO₂): MIC₉₉ 5.15 μg/mL vs. Kanᴿ E. coli

Para-nitro orientation guides use as non-antibiotic electrophilic scaffold

Select ortho-nitro isomer (CAS 1221565-95-2) for antibiotic pharmacophore screening

Evidence Dimension	Antibacterial activity (E. coli growth inhibition) as a function of nitro regioisomerism
Target Compound Data	No antibacterial activity expected (para-nitro orientation; confirmed inactive for para-nitro analog compound 5 in Sadlowski 2018)
Comparator Or Baseline	2-Nitrobenzenesulfonyl fluoride (compound 1, ortho-nitro): MIC₉₉ = 5.15 μg/mL against Kanamycin-resistant E. coli; 4-methyl-2-nitrobenzenesulfonyl fluoride (compound 18): MIC = 2.74 μg/mL (Kanᴿ) and 5.45 μg/mL (Ampᴿ)
Quantified Difference	Complete loss of activity (MIC >100 μM for meta/para isomers vs. MIC₉₉ = 5.15 μg/mL for ortho isomer)
Conditions	Kanamycin-resistant E. coli (plasmid-transfected BL21), initial screening at 100 μM; Sadlowski et al. 2018, Figure 2

Why This Matters

This regioisomeric specificity means that procurement must be guided by the intended application: if antibacterial screening against the NSF pharmacophore is the goal, only the ortho-nitro isomer (CAS 1221565-95-2) is appropriate. The 4-nitro-2-(trifluoromethyl) compound should be selected when a non-antibiotic, para-nitro electrophilic scaffold is required.

• [1] Sadlowski, C., Park, B., Araújo Borges, C., Das, S., Kerr, D.L., He, M., Han, H., Riley, L., & Murthy, N. (2018). Nitro sulfonyl fluorides are a new pharmacophore for the development of antibiotics. Molecular Systems Design & Engineering, 3, 599–603. DOI: 10.1039/C8ME00011E View Source
• [2] US Patent US11446279B2. Sadlowski, C., Murthy, N., et al. Aromatic 2-nitrosulfonyl fluoride antibiotics and methods of use thereof. Filed 2018-06-27, granted 2022-09-20. View Source

Enhanced Electrophilicity from Dual Electron-Withdrawing Substitution

The reactivity of aryl sulfonyl fluorides toward nucleophiles is governed by the electron density at the sulfur center, which is modulated by ring substituents through inductive and resonance effects. The target compound carries two electron-withdrawing groups: a para-nitro (σₚ = 0.78) and an ortho-trifluoromethyl (σₘ = 0.43, exerting a –I effect at the ortho position), yielding a combined Hammett Σσ of approximately 1.21 [1]. In contrast, 4-nitrobenzenesulfonyl fluoride (CAS 349-96-2), a commonly procured comparator, bears only the para-nitro group with Σσ ≈ 0.78 . The 55% larger Σσ value for the target compound predicts a proportionally higher second-order rate constant for nucleophilic substitution (log k correlates linearly with Σσ in aryl sulfonyl fluoride SuFEx reactions), translating to faster and more complete bioconjugation yields under identical conditions [2]. This enhanced electrophilicity, combined with the steric shielding provided by the ortho-CF₃ group against non-specific hydrolysis, creates a superior reactivity–selectivity profile.

Electrophilicity (Σσ)

Class-level inference

Σσ ≈ 1.21 (vs. 0.78 for 4-nitro analog)

Higher Σσ predicts increased SuFEx reactivity, supporting faster bioconjugation

Based on Hammett LFER; experimental validation recommended

Evidence Dimension	Estimated composite Hammett substituent constant (Σσ) as a predictor of sulfonyl fluoride electrophilicity
Target Compound Data	Σσ ≈ 1.21 (σₚ-NO₂ = 0.78 + σₘ-CF₃ ≈ 0.43; additive approximation)
Comparator Or Baseline	4-Nitrobenzenesulfonyl fluoride (CAS 349-96-2): Σσ ≈ 0.78 (σₚ-NO₂ only)
Quantified Difference	Approximately 55% higher Σσ, corresponding to an estimated ~3–10-fold increase in SuFEx reaction rate based on linear free-energy relationships for aryl sulfonyl fluorides
Conditions	Hammett LFER analysis; experimental validation required for the specific compound. Class-level inference based on established sulfonyl fluoride reactivity trends (Liashuk et al. 2024).

Why This Matters

For end-users performing nucleophilic bioconjugation or SuFEx-based library synthesis, the target compound's higher electrophilicity enables reduced reaction times, lower reagent excess, and higher conversion yields compared to the widely used 4-nitrobenzenesulfonyl fluoride, directly impacting synthetic throughput and cost-per-conjugate.

• [1] Hansch, C., Leo, A., & Taft, R.W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. DOI: 10.1021/cr00002a004 (standard reference for Hammett σ values) View Source
• [2] Liashuk, O.S., Andriashvili, V.A., Tolmachev, A.O., & Grygorenko, O.O. (2024). Chemoselective Reactions of Functionalized Sulfonyl Halides. Chemical Record, 24(2), e202300256. DOI: 10.1002/tcr.202300256 View Source

Melting Point Differentiation Between Regioisomers

The regioisomeric analog 2-nitro-4-(trifluoromethyl)benzenesulfonyl fluoride (CAS 1221565-95-2) has a reported melting point of 62–63 °C and appears as a yellow to white solid . While the melting point of the target 4-nitro-2-(trifluoromethyl) isomer has not been independently reported in the peer-reviewed literature, vendor specifications list the compound as a solid with 95% purity . The substitution pattern difference (nitro at C4 vs. C2; CF₃ at C2 vs. C4) is expected to produce a distinct melting point, enabling unambiguous identity confirmation by differential scanning calorimetry or mixed melting point determination. This is a critical quality assurance differentiator for procurement, as the two regioisomers (CAS 1221566-01-3 vs. 1221565-95-2) are not functionally interchangeable and mis-shipment could invalidate an entire experimental campaign.

Melting Point Identity

Data to verify

Expected distinct mp; regioisomer 2-NO₂-4-CF₃ mp 62–63 °C

Distinct mp enables identity confirmation, preventing regioisomer mix-up

Target mp not yet independently confirmed in literature; vendor purity 95%

Evidence Dimension	Melting point and physical appearance as regioisomer identity markers
Target Compound Data	Solid; specific mp not independently reported in literature; purity 95% (AKSci, Leyan). CAS 1221566-01-3.
Comparator Or Baseline	2-Nitro-4-(trifluoromethyl)benzenesulfonyl fluoride (CAS 1221565-95-2): mp 62–63 °C, yellow to white solid (Hoffman Chemicals)
Quantified Difference	Melting point expected to differ based on regioisomeric substitution pattern; precise Δmp requires experimental determination
Conditions	Vendor Certificate of Analysis; lot-specific purity ≥95% by HPLC or equivalent

Why This Matters

The existence of two commercially available regioisomers with identical molecular formula and molecular weight creates a real risk of procurement error. Confirming the melting point against the expected value for the specific CAS number is a low-cost, high-impact quality gate.

SuFEx Chemoselectivity Advantage over Sulfonyl Chlorides

A comprehensive review by Liashuk et al. (2024) established that sulfonyl fluorides provide "excellent selectivity control" in their reactions, tolerating conditions ranging from amide/ester formation to directed ortho-lithiation and transition-metal-catalyzed cross-couplings without degradation of the SO₂F group [1]. In contrast, functionalized sulfonyl chlorides "typically occur at the SO₂Cl moiety" under the same conditions, leading to undesired side reactions. The S–F bond's resistance to reduction—a notable vulnerability of sulfonyl chlorides—further expands the compatible reaction space [2]. Specifically, the target compound's SO₂F group remains intact under Pd-catalyzed cross-coupling conditions (e.g., Suzuki–Miyaura, Buchwald–Hartwig) that would consume a sulfonyl chloride, enabling modular late-stage diversification strategies that are inaccessible with the chloride analog [1]. This chemoselectivity is a direct consequence of the higher S–F bond dissociation energy (~80–90 kcal/mol vs. ~60–70 kcal/mol for S–Cl).

SuFEx Chemoselectivity

Class-level inference

SO₂F group tolerates >20 reaction conditions including Pd cross-couplings; SO₂Cl consumed under same conditions

Allows late-stage SuFEx activation after multi-step synthesis

Class property; confirm compatibility under specific sequence conditions

Evidence Dimension	Functional group tolerance during transition-metal-catalyzed transformations and nucleophilic substitution reactions
Target Compound Data	SO₂F group stable under amide/ester formation, directed ortho-lithiation, and transition-metal-catalyzed cross-coupling conditions (demonstrated across diverse aryl sulfonyl fluorides)
Comparator Or Baseline	Aryl sulfonyl chlorides: SO₂Cl moiety consumed under most of the same conditions; limited cross-coupling compatibility; susceptible to reduction
Quantified Difference	Qualitative but systematic: >20 distinct reaction conditions tolerated by SO₂F vs. SO₂Cl (Liashuk et al. 2024, comprehensive survey); half-wave potential difference >1000 mV between ArSO₂F and ArSO₂Cl (fluoride more negative, indicating lower chemical reactivity of the S–X bond)
Conditions	Survey of published reaction conditions (Liashuk et al. 2024, Chem. Rec.); half-wave potentials from polarographic measurements

Why This Matters

For synthetic chemists designing multi-step sequences, the ability to carry the SO₂F handle through several synthetic transformations before final SuFEx activation eliminates protecting group manipulations and increases overall yield. This 'sleeping beauty' reactivity profile is a key reason to choose the sulfonyl fluoride over the chloride for complex molecule construction.

• [1] Liashuk, O.S., Andriashvili, V.A., Tolmachev, A.O., & Grygorenko, O.O. (2024). Chemoselective Reactions of Functionalized Sulfonyl Halides. Chemical Record, 24(2), e202300256. DOI: 10.1002/tcr.202300256 View Source
• [2] Song, L., Xie, H., Xu, X.-H., & Qing, F.-L. (2022). Synthesis of aryl sulfonyl fluorides from aryl sulfonyl chlorides using sulfuryl fluoride (SO₂F₂) as fluoride provider. Tetrahedron, 108, 132657. DOI: 10.1016/j.tet.2022.132657 View Source

Metabolic Stability via Ortho-Substitution Shielding

King et al. (2023) systematically investigated the in vitro metabolic stability of 14 model aryl sulfonyl fluorides in phosphate-buffered saline and rat serum [1]. The study identified that "both electronic and steric factors affect the stability of the S–F bond, with the 2,4,6-trisubstituted model aryl sulfonyl fluorides examined displaying the highest in vitro metabolic stability" [1]. The target compound, though not a 2,4,6-trisubstituted system, benefits from ortho-substitution by the trifluoromethyl group, which provides steric shielding of the S–F bond from nucleophilic attack by water and biological nucleophiles (e.g., glutathione, plasma esterases). This ortho-steric protection is absent in 4-nitrobenzenesulfonyl fluoride (CAS 349-96-2), which lacks any ortho substituent and is therefore predicted to undergo faster metabolic defluorination .

Metabolic S–F Stability

Cross-study comparable

Target: predicted extended S–F lifetime due to ortho-CF₃ shielding 4-Nitro analog (no ortho substituent): predicted faster defluorination

May extend experimental window for ¹⁸F-radiochemistry and cellular labeling

No direct measurement; experimental t₁/₂ in serum recommended

Evidence Dimension	In vitro metabolic stability of the S–F bond (defluorination rate) in rat serum
Target Compound Data	No direct measurement; predicted enhanced stability based on ortho-CF₃ steric shielding and the King et al. (2023) finding that 2,4,6-trisubstitution maximizes S–F stability
Comparator Or Baseline	4-Nitrobenzenesulfonyl fluoride (CAS 349-96-2): no ortho substituent; predicted to undergo faster S–F bond cleavage in biological media
Quantified Difference	Quantitative comparison not available; direction of effect is clearly predicted by the King et al. SAR. Experimental determination of t₁/₂ in rat serum is recommended as a procurement validation step.
Conditions	Rat serum, 37 °C; King et al. 2023, Mol. Pharmaceutics, 20, 1061–1071

Why This Matters

For applications in chemical biology or radiochemistry (e.g., ¹⁸F-labeling), the metabolic lifetime of the S–F bond determines the usable experimental window. The ortho-CF₃ group in the target compound is expected to extend this window relative to non-ortho-substituted analogs, reducing the risk of premature defluorination that would compromise PET imaging or covalent labeling experiments.

• [1] King, A.T., Matesic, L., Keaveney, S.T., & Jamie, J.F. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics, 20(2), 1061–1071. DOI: 10.1021/acs.molpharmaceut.2c00806 View Source

4-Nitro-2-(trifluoromethyl)benzene-1-sulfonyl fluoride: Optimal Applications

SuFEx-Based Modular Library Synthesis

The chemoselectivity of the SO₂F group enables the compound to serve as a core scaffold in multi-step synthetic sequences where the sulfonyl fluoride handle is carried through Pd-catalyzed cross-couplings, amide bond formations, or directed ortho-metalation before undergoing SuFEx click coupling with amine, alcohol, or carbon nucleophiles [1]. This 'sleeping beauty' strategy is not accessible with sulfonyl chloride analogs, which would react prematurely under the same conditions. The dual electron-withdrawing substitution ensures rapid and high-yielding SuFEx conjugation in the final step [2].

Non-Antibiotic Covalent Serine Hydrolase Probe Development

Because the para-nitro orientation excludes this compound from the ortho-nitrosulfonyl fluoride antibiotic pharmacophore [3], it is specifically suited for covalent enzyme inhibitor campaigns where antibacterial activity is undesired or where the target protease (e.g., human neutrophil elastase, cathepsin G, or specific viral proteases) does not overlap with bacterial nitroreductase activation pathways [4]. The tripeptide-mimetic or fragment-based inhibitor can be elaborated from the sulfonyl fluoride warhead without confounding antibiotic readouts in cell-based assays.

¹⁸F-Radiochemistry and PET Tracer Precursor

The ortho-trifluoromethyl group provides steric protection of the S–F bond against metabolic defluorination, a critical requirement for ¹⁸F-labeled sulfonyl fluoride radiochemistry where premature fluoride loss destroys imaging signal [5]. The electron-deficient aromatic ring facilitates nucleophilic aromatic fluorination with [¹⁸F]fluoride under mild conditions, while the S–F bond's class-level hydrolytic stability ensures the labeled product survives the imaging time window [1]. The para-nitro group can be reduced post-labeling to an aniline for further bioconjugation if desired.

Regioisomeric Purity QC Reference Standard

Given the commercial availability of the closely related 2-nitro-4-(trifluoromethyl) regioisomer (CAS 1221565-95-2) and their identical molecular formula, the target compound (CAS 1221566-01-3) can serve as an authentic reference standard for HPLC, LC-MS, or DSC-based identity confirmation . Procurement of both isomers as a matched pair enables method development for regioisomer separation and quantification, a critical quality control need for any medicinal chemistry program exploring structure–activity relationships around the nitro-trifluoromethyl-benzenesulfonyl fluoride scaffold.

Application

Selection Property

Validation Focus

SuFEx modular synthesis

Chemoselective SO₂F handle

Cross-coupling tolerance & late-stage SuFEx activation

Covalent probe studies (non-antibiotic)

Para-nitro scaffold outside antibiotic pharmacophore

Nitroreductase-independent covalent targeting

¹⁸F-PET tracer precursor research

Ortho-CF₃ metabolic shielding

Defluorination rate monitoring (serum stability)

Regioisomeric QC reference standard

Distinct melting point and retention

DSC, HPLC co-elution or mixed melting point

• [1] Liashuk, O.S., Andriashvili, V.A., Tolmachev, A.O., & Grygorenko, O.O. (2024). Chemoselective Reactions of Functionalized Sulfonyl Halides. Chemical Record, 24(2), e202300256. DOI: 10.1002/tcr.202300256 View Source
• [2] Liashuk, O.S., Andriashvili, V.A., Tolmachev, A.O., & Grygorenko, O.O. (2024). Chemoselective Reactions of Functionalized Sulfonyl Halides. Chemical Record, 24(2), e202300256. DOI: 10.1002/tcr.202300256 (Hammett-based reactivity prediction; see also Section 3, Evidence Item 3) View Source
• [3] Sadlowski, C., Park, B., Araújo Borges, C., Das, S., Kerr, D.L., He, M., Han, H., Riley, L., & Murthy, N. (2018). Nitro sulfonyl fluorides are a new pharmacophore for the development of antibiotics. Molecular Systems Design & Engineering, 3, 599–603. DOI: 10.1039/C8ME00011E View Source
• [4] Zheng, Q., Woehl, J.L., Kitamura, S., Santos-Martins, D., Smedley, C.J., Li, G., Forli, S., Moses, J.E., Wolan, D.W., & Sharpless, K.B. (2019). SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase. PNAS, 116(38), 18808–18814. DOI: 10.1073/pnas.1909972116 (demonstrates SuFEx-based covalent inhibitor discovery for human proteases) View Source
• [5] King, A.T., Matesic, L., Keaveney, S.T., & Jamie, J.F. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics, 20(2), 1061–1071. DOI: 10.1021/acs.molpharmaceut.2c00806 View Source